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Get Quote

Chemical Identification of 2'-Methoxy-5'-nitrobenzamil

The table below summarizes the key identifying information available for 2'-Methoxy-5'-nitrobenzamil. [1]

[2]

Property Description

CAS Registry
Number

122341-74-6 [1] [2]

MeSH Unique ID C076676 [2]

Molecular
Formula

C₁₄H₁₅ClN₈O₄ [1]

Molecular Weight 394.78 g/mol [1]

Synonyms MN-benzamil; 3,5-Diamino-6-Chloro-N-[N'-[(2-Methoxy-5-Nitro-
Phenyl)Methyl]Carbamimidoyl]Pyrazine-2-Carboxamide [1] [2]

Chemical
Classification

Amiloride analog/derivative [2]
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Insights from a Structurally Related Compound

While specific data on 2'-Methoxy-5'-nitrobenzamil is limited, a study on a compound with a similar name,

1-[5-methoxy-2-(2-nitrovinyl)phenyl]pyrrolidine (MNP), provides clues about potential research

applications for nitro- and methoxy-substituted compounds. [3] This research area involves Toll-like receptor

(TLR) signaling pathways, which are crucial in immunology and inflammation research.

The study found that MNP can suppress signaling in both the MyD88-dependent and TRIF-dependent

pathways, which are the two main downstream signaling routes of TLRs. [3] This suppression leads to the

inhibition of transcription factors like NF-κB and IRF3, subsequently reducing the expression of

inflammatory markers such as cyclooxygenase-2 and inducible nitric oxide synthase. [3] The following

diagram illustrates the signaling pathways based on this related research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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